Cas no 101827-46-7 (Butenafine hydrochloride)

Butenafine hydrochloride is an antifungal agent offering rapid and effective relief from fungal infections such as dermatophytosis and pityriasis versicolor. Its key advantages include broad-spectrum activity, good bioavailability, and a high therapeutic index, making it suitable for use in topical formulations to treat various cutaneous fungal infections.
Butenafine hydrochloride structure
Butenafine hydrochloride structure
Product Name:Butenafine hydrochloride
CAS No:101827-46-7
MF:C23H28ClN
MW:353.92812538147
MDL:MFCD00917064
CID:62257
PubChem ID:87560739
Update Time:2025-07-03

Butenafine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Butenafine HCL
    • kp-363
    • n-((4-(1,1-dimethylethyl)phenyl)methyl)-n-methyl-1-naphthalenemethanaminehyd
    • n-((4-(1,1-dimethylethyl)phenyl)methyl)-n-methyl-1-naphthalenemethanaminhy
    • n-(4-tert-butylbenzyl)-n-methyl-1-naphthalenemethylamine hydrochloride
    • BUTENAFINE HYDROCHLORIDE
    • Butenafine hydrochloide
    • N-(4-t-Butylbenzyl)-N-Methyl-1-naphthalenemethylamine hydrochloride
    • Butenafine (Hydrochloride)
    • 1-(4-tert-butylphenyl)-N-methyl-N-(naphthalen-1-ylmethyl)methanamine,hydrochloride
    • N-(p-tert-butylbenzyl)-N-methyl-1-naphthalenemethylamine hydrochloride
    • Mentax
    • N-[[4-(1,1-Dimethylethyl)phenyl]methyl]-N-methyl-1-naphthalenemethanamine hydrochloride
    • Scorba
    • Volley
    • Meridam
    • Butenafine hydrochlo
    • 4-tert-Butylbenzylmethyl 1-naphtylmethylamine·hydrochloride
    • R8XA2029ZI
    • N-4-tert-Butylbenzyl-N-methyl-1-naphthalenemethylamine hydrochloride
    • 1-(4-tert-butylphenyl)-N-methyl-N-(naphthalen-1-ylmethyl)methanamine hydrochloride
    • N-((4-(1,1-Dimethylethyl)phenyl)methyl)-N-methyl-1-naphth
    • KP363 Hydrochloride
    • UNII-R8XA2029ZI
    • BUTENAFINE HYDROCHLORIDE [WHO-DD]
    • D01093
    • Lotrimin Ultra
    • Butenafine hydrochloride [USAN]
    • Athletes Foot Ultra
    • N-4-t-butylbenzyl-N-methyl-1-naphthalenemethylamine hydrochloride
    • Butenafine HydrochlorideAthletes Foot
    • BUTENAFINE HYDROCHLORIDE [MART.]
    • 1-Naphthalenemethanamine, N-[[4-(1,1-dimethylethyl)phenyl]methyl]-N-methyl-, hydrochloride (1:1)
    • Lotrimin UltraAthletes Foot
    • Mentax-TC
    • 1-(4-tert-butylphenyl)-N-methyl-N-(naphthalen-1-ylmethyl)methanamine;hydrochloride
    • SW199070-2
    • Butenafine hydrochloride [USAN:JAN]
    • Butenafine HydrochlorideJock Itch
    • BCP22699
    • BUTENAFINE HYDROCHLORIDE (MART.)
    • Butenafine Hydrochloride 1%
    • BUTENAFINE HYDROCHLORIDE [MI]
    • KS-1035
    • Butenafine hydrochloride, >=98% (HPLC)
    • KP363
    • MLS003899213
    • AB07686
    • N-(4-tert-butylbenzyl)-N-methyl-1-(naphthalen-1-yl)methanamine hydrochloride
    • BUTENAFINE HYDROCHLORIDE [JAN]
    • BCP9000464
    • N-(4-tert-butylbenzyl)-N-methyl-1-naphthylmethylamine hydrochloride
    • AC-2116
    • Butenafine hydrochloride (JP17/USAN)
    • SMR002204106
    • BUTENAFINE HYDROCHLORIDE [VANDF]
    • CHEMBL1200397
    • (4-tert-butylphenyl)-N-methyl-N-(naphthalen-1-ylmethyl)methanaminium chloride
    • Volley (TN)
    • Lotrimin UltraJock Itch
    • J-000499
    • CS-1124
    • Lotrimin Ultra Jock ItchAntifungal
    • N-((4-(1,1-Dimethylethyl)phenyl)methyl)-N-methyl-1-naphthalenemethanamine hydrochloride
    • Tox21_112918
    • CHEBI:31325
    • s3154
    • Lotrimin Ultra Jock Itch
    • DTXCID2028515
    • AKOS015895328
    • SY060097
    • N-(4-(tert-butyl)benzyl)-N-methyl-1-(naphthalen-1-yl)methanamine hydrochloride
    • SureCN1648813
    • EN300-18568433
    • A800463
    • Lotrimin UltraAntifungal
    • CAS-101827-46-7
    • Mentax (TN)
    • 1-Naphthalenemethanamine, N-((4-(1,1-dimethylethyl)phenyl)methyl)-N-methyl-, hydrochloride
    • N-(4-t-Butylbenzyl)-N-methyl-1-naphthalenemethylamine hydrochloride;N-(4-t-Butylbenzyl)-N-methyl-1-naphthalenemethylamine hydrochloride
    • FT-0699734
    • A800464
    • [(4-tert-butylphenyl)methyl](methyl)[(naphthalen-1-yl)methyl]amine hydrochloride
    • 1-(4-tert-butylphenyl)-N-methyl-N-(1-naphthalenylmethyl)methanamine hydrochloride
    • MFCD00917064
    • Q27114276
    • DTXSID2048589
    • LJBSAUIFGPSHCN-UHFFFAOYSA-N
    • N-(4-(1,1-Dimethylethyl)benzyl)-N-methyl-1-(naphthalen-1-yl)methylamine monohydrochloride
    • BUTENAFINE HYDROCHLORIDE [ORANGE BOOK]
    • SCHEMBL262301
    • 1-(4-tert-butylphenyl)-N-methyl-N-(1-naphthylmethyl)methanamine
    • CCG-220604
    • HY-17396
    • FT-0631017
    • KP363 (Hydrochloride)
    • N-[4-(tert-Butyl)benzyl]-N-methyl-1-(1-naphthyl)methanamine Hydrochloride
    • 101827-46-7
    • SB83656
    • 4-tert-butylbenzyl(methyl)(1-naphthalenemethyl)amine hydrochloride
    • Butenafine(Hydrochloride)
    • Butenafine hydrochloride?
    • 1-Naphthalenemethanamine, N-[[4-(1,1-dimethylethyl)phenyl]methyl]-N-methyl-, hydrochloride (1:1); 1-Naphthalenemethanamine, N-[[4-(1,1-dimethylethyl)phenyl]methyl]-N-methyl-, hydrochloride (9CI); Butenafine hydrochloride; KP 363; Mentax; Scorba
    • Butenafine hydrochloride
    • MDL: MFCD00917064
    • Inchi: 1S/C23H27N.ClH/c1-23(2,3)21-14-12-18(13-15-21)16-24(4)17-20-10-7-9-19-8-5-6-11-22(19)20;/h5-15H,16-17H2,1-4H3;1H
    • InChI Key: LJBSAUIFGPSHCN-UHFFFAOYSA-N
    • SMILES: Cl.N(C)(CC1=CC=CC2C=CC=CC1=2)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 353.19100
  • Monoisotopic Mass: 353.191
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.032
  • Melting Point: 208.0 to 213.0 deg-C
  • Boiling Point: 426.1 °C at 760 mmHg
  • Flash Point: 187.7 °C
  • Solubility: DMSO: ≥10mg/mL
  • PSA: 3.24000
  • LogP: 6.57130
  • Merck: 1518
  • Solubility: It is easily soluble in methanol, ethanol or chloroform, poorly soluble in anhydrous acetic acid or acetonitrile, and almost insoluble in ether.
  • Vapor Pressure: No data available

Butenafine hydrochloride Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H303
  • Warning Statement: P312
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:nwg
  • Hazard Category Code: 21
  • Safety Instruction: 44
  • RTECS:QJ8585000
  • Hazardous Material Identification: Xn
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Butenafine hydrochloride Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Butenafine hydrochloride Pricemore >>

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Butenafine hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:101827-46-7)Butenafine hydrochloride
Order Number:A800463
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:36
Price ($):250.0
Email:sales@amadischem.com
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
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(CAS:101827-46-7)Butenafine hydrochloride
Order Number:LE005
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:101827-46-7)Butenafine Hydrochloride, ≥ 98.0%
Order Number:LE13437;LE1770228
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:101827-46-7)Butenafine hydrochloride
Order Number:JH147
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com

Butenafine hydrochloride Spectrogram

13C NMR
13C NMR
GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR
Recommended suppliers
Amadis Chemical Company Limited
(CAS:101827-46-7)Butenafine hydrochloride
A800463
Purity:99%
Quantity:100g
Price ($):250.0
Email
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
(CAS:101827-46-7)Butenafine hydrochloride
LE005
Purity:99% HPLC
Quantity:5KG/1KG/25KG/100KG
Price ($):Inquiry
Email